2-[4-(2-Furylcarbonyl)-1-piperazinyl]-4-methoxypyrimidine

• Molecular Formula: C14H16N4O3
• Molecular Weight: 288.30 g/mol
• IUPAC Name: furan-2-yl-[4-(4-methoxypyrimidin-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C14H16N4O3/c1-20-12-4-5-15-14(16-12)18-8-6-17(7-9-18)13(19)11-3-2-10-21-11/h2-5,10H,6-9H2,1H3
• InChI Key: NGWLNKFLKBEANP-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC=C1)N2CCN(CC2)C(=O)C3=CC=CO3

Description

2-[4-(2-Furylcarbonyl)-1-piperazinyl]-4-methoxypyrimidine is a useful research compound. Its molecular formula is C14H16N4O3 and its molecular weight is 288.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1.0 g (6.92 mmol) of 2-chloro-4-methoxypyrimidine, 1.49 g (8,30 mmol) of 1-(2-furylcarbonyl)piperazine and 1.39 g (13.84 mmol) of triethylamine in 20 mL of n-butanol is maintained under gentle reflux conditions overnight. The solvent is evaporated off under reduced pressure and the crude residue is diluted in chloroform and washed in water. The organic phase is dried over NaSO4 and evaporated to dryness to give a crude product which is purified using silica-gel chromatography eluting with ethyl acetate/petroleum ether 70:30 to yield an oil which solidifies when left to stand. The solid is suspended in petroleum ether to yield 1.4 g (4.86 mmol) of 2-[4-(2-furylcarbonyl)-1-piperazinyl]-4-methoxypyrimidine. m.p.=85-86° C.